Cas no 2137903-13-8 (1-Pentanesulfonamide, N,3-dimethyl-)

• Product Name: 1-Pentanesulfonamide, N,3-dimethyl-
• CAS No: 2137903-13-8
• MF: C₇H₁₇NO₂S
• MW: 179.280380964279
• CID: 5288115
• Update Time: 2025-10-29

1-Pentanesulfonamide, N,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonamide, N,3-dimethyl-

• Inchi： 1S/C7H17NO2S/c1-4-7(2)5-6-11(9,10)8-3/h7-8H,4-6H2,1-3H3
• InChI Key： AGZSNCQPUYNHBT-UHFFFAOYSA-N
• SMILES： C(S(NC)(=O)=O)CC(C)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 1-Pentanesulfonamide, N,3-dimethyl-

1-Pentanesulfonamide, N,3-dimethyl- (CAS No. 2137903-13-8): A Comprehensive Overview

The compound 1-Pentanesulfonamide, N,3-dimethyl- (CAS No. 2137903-13-8) is a sulfonamide derivative with a unique chemical structure that has garnered attention in various scientific and industrial applications. This compound belongs to the broader class of sulfonamides, which are widely used in pharmaceuticals, agrochemicals, and materials science due to their versatile properties. The N,3-dimethyl substitution pattern in this molecule introduces specific steric and electronic effects that influence its reactivity and functionality.

Recent studies have highlighted the potential of 1-Pentanesulfonamide, N,3-dimethyl- in the development of advanced materials. Researchers have explored its role as a building block for constructing functional polymers and surfactants. The sulfonamide group in the molecule provides a strong electron-withdrawing effect, which enhances the stability and reactivity of the compound in various chemical reactions. This property makes it an attractive candidate for applications in catalysis and polymer chemistry.

In the field of pharmaceuticals, 1-Pentanesulfonamide, N,3-dimethyl- has been investigated for its potential as a drug delivery agent. Its ability to form stable complexes with metal ions has been leveraged in designing targeted drug delivery systems. Recent findings suggest that this compound can act as a carrier for hydrophobic drugs, improving their solubility and bioavailability. This application underscores the importance of understanding the intermolecular interactions and thermodynamic properties of this compound.

The synthesis of 1-Pentanesulfonamide, N,3-dimethyl- involves a multi-step process that includes nucleophilic substitution and amide formation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly reduced reaction times and improved yields. These developments align with the growing demand for sustainable chemical processes in the industry.

From an environmental perspective, the biodegradation and toxicity profiles of 1-Pentanesulfonamide, N,3-dimethyl- have been extensively studied. Research indicates that this compound exhibits low toxicity to aquatic organisms under standard test conditions. Its biodegradation pathways involve microbial degradation mechanisms that break down the molecule into innocuous byproducts. These findings are crucial for assessing its environmental impact and ensuring its safe use in industrial applications.

In conclusion, 1-Pentanesulfonamide, N,3-dimethyl- (CAS No. 2137903-13-8) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in material science, pharmaceuticals, and catalysis. As research continues to uncover new insights into its structure-function relationships and application potentials, this compound is poised to play an increasingly important role in advancing modern chemistry.